Stauffer B-9625
Overview
Description
AI 3-27071 is a biochemical.
Scientific Research Applications
Hyperthermia Therapy and Physics
- Research Contributions : Professor Paul R. Stauffer significantly contributed to the field of hyperthermia therapy. His work involved the development and clinical translation of interstitial, superficial, and deep heating techniques in hyperthermia, which is a medical treatment involving the application of heat to treat diseases, especially cancer (Diederich, 2007).
Statistical and Computational Physics
- Sznajd Model : Professor Dietrich Stauffer's role was pivotal in the development and popularization of the Sznajd model, a significant model in statistical and computational physics. This model has been influential in the field for over two decades, shaping research directions (Sznajd-Weron, Sznajd & Weron, 2021).
Advanced Imaging Techniques in Microbiology
- Scientific Imaging : Advanced imaging techniques, such as laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM), have revolutionized the analysis and understanding of complex natural systems, including microbial communities in biofilms. These techniques allow in situ analysis of structure, composition, and dynamics, thereby advancing microbiological research (Neu, Manz, Volke, Dynes, Hitchcock & Lawrence, 2010).
Scientific Research Management
- SSH Integration Framework : The use of SSH (Struts, Spring, Hibernate) integrated framework for scientific research management systems significantly enhances system scalability, maintainability, stability, and development efficiency. This architecture has been applied to design development practices in Scientific Research Project Management Systems (Li, 2012).
Translational Research in Healthcare
- Clinical Applications of Basic Research : Translational research in healthcare science applies findings from basic studies to clinical practice. This rapidly expanding field emphasizes the real-world application of scientific findings to address complex health care challenges (Grady, 2010).
properties
CAS RN |
1012-61-9 |
|---|---|
Product Name |
Stauffer B-9625 |
Molecular Formula |
C7H15O3PS3 |
Molecular Weight |
274.4 g/mol |
IUPAC Name |
dimethoxy-[(2-methyl-1,3-oxathiolan-2-yl)methylsulfanyl]-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C7H15O3PS3/c1-7(10-4-5-13-7)6-14-11(12,8-2)9-3/h4-6H2,1-3H3 |
InChI Key |
ZYHDGDKJUNEDOF-UHFFFAOYSA-N |
SMILES |
CC1(OCCS1)CSP(=S)(OC)OC |
Canonical SMILES |
CC1(OCCS1)CSP(=S)(OC)OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
AI 3-27071; AI-3-27071; AI3-27071 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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